Cas no 22439-71-0 (Phenol, 4-(3-phenyl-5-isoxazolyl)-)

Phenol, 4-(3-phenyl-5-isoxazolyl)- structure
22439-71-0 structure
Product name:Phenol, 4-(3-phenyl-5-isoxazolyl)-
CAS No:22439-71-0
MF:C15H11NO2
MW:237.253343820572
CID:1410258
PubChem ID:136498885

Phenol, 4-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(3-phenyl-5-isoxazolyl)-
    • CHEMBL3260407
    • DTXSID601303706
    • 4-(3-Phenyl-5-isoxazolyl)phenol
    • 22439-71-0
    • Inchi: InChI=1S/C15H11NO2/c17-13-8-6-12(7-9-13)15-10-14(16-18-15)11-4-2-1-3-5-11/h1-10,17H
    • InChI Key: RZFQSOTXZMNZCM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NOC(=C2)C3=CC=C(C=C3)O

Computed Properties

  • Exact Mass: 237.07903
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26

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